Cas no 5469-07-8 (1,3-Benzodioxole-5-methanol,a-(phenylmethyl)-, 5-acetate)

• Product name: 1,3-Benzodioxole-5-methanol,a-(phenylmethyl)-, 5-acetate
• CAS No: 5469-07-8
• MF: C₁₇H₁₆O₄
• MW: 284.30654
• CID: 375244
• PubChem ID: 225881

1,3-Benzodioxole-5-methanol,a-(phenylmethyl)-, 5-acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,a-(phenylmethyl)-, 5-acetate
• 1-(1,3-benzodioxol-5-yl)-2-phenylethyl acetate
• NSC15723
• NSC-15723
• 5469-07-8
• DTXSID00280163
• (1-benzo[1,3]dioxol-5-yl-2-phenylethyl) acetate

• Inchi： InChI=1S/C17H16O4/c1-12(18)21-16(9-13-5-3-2-4-6-13)14-7-8-15-17(10-14)20-11-19-15/h2-8,10,16H,9,11H2,1H3
• InChI Key： GYERXAQDWSNDPW-UHFFFAOYSA-N
• SMILES： CC(=O)OC(CC1=CC=CC=C1)C2=CC3=C(C=C2)OCO3

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.228
• Boiling Point: 384.6°Cat760mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.584
• PSA: 44.76